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Compound of Interest

Compound Name: C.l. Acid Red 183

Cat. No.: B1219784

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in preventing the
precipitation of C.I. Acid Red 183 in solution.

Frequently Asked Questions (FAQS)
Q1: What is C.lI. Acid Red 183 and what are its common applications?

C.l. Acid Red 183, also known as Acid Red GRE, is a monoazo acid dye.[1] Its chemical
formula is C16H11CIN4aNa20sS:2 and it has a molecular weight of 532.48 g/mol .[2] It is
commonly used in various industrial and research applications, including:

o Dyeing of textiles, leather, and paper.[1]

e As a biological stain in hematology and histology.

« In the formulation of inks and cosmetics.

Q2: What are the general solubility properties of C.I. Acid Red 183?

C.l. Acid Red 183 is generally described as being soluble in water, forming a red-colored
solution.[1][3] However, specific quantitative solubility data can vary. One source indicates a
very low water solubility of 903.5 pg/L at 25°C, which may not be representative of its practical
use in solution for many applications. It is also soluble in sulfuric acid, resulting in a red-light
yellow color.
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Q3: What factors can cause C.l. Acid Red 183 to precipitate from solution?
Several factors can lead to the precipitation of C.l. Acid Red 183:

o Low Temperatures: As with many solutes, the solubility of C.I. Acid Red 183 in water is
expected to decrease at lower temperatures, which can lead to precipitation.

» High Salt Concentrations: The addition of high concentrations of salts (salting out) can
reduce the solubility of the dye.

o Extreme pH: The color of C.I. Acid Red 183 solutions is pH-dependent. In a 10% sulfuric
acid solution, the color changes to a bluish hue, while a 10% sodium hydroxide solution turns
it orange. Extreme pH values can affect the ionic state of the dye molecule, potentially
reducing its solubility.

e Presence of Incompatible Solvents or Reagents: Mixing the aqueous dye solution with
certain organic solvents or other chemical reagents can lead to precipitation if the dye is not
soluble in the resulting mixture.

Q4: How can | improve the solubility and stability of my C.I. Acid Red 183 solution?
To enhance the solubility and prevent precipitation, consider the following:

o Use High-Purity Water: Start with distilled or deionized water to avoid introducing ions that
could interact with the dye.

e Optimize pH: Maintain a neutral to slightly acidic pH for your stock solutions unless your
specific application requires a different pH.

o Gentle Heating: Gently warming the solution while stirring can help dissolve the dye more
effectively. Avoid boiling, as it could potentially degrade the dye.

o Use of Co-solvents: For applications that allow, the addition of a small amount of a water-
miscible organic solvent, such as ethanol or isopropanol, may improve solubility. However,
compatibility should be tested for your specific experiment.
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e Prepare Fresh Solutions: For critical applications, it is always best to prepare fresh solutions
to ensure accurate concentration and avoid issues with long-term stability.

Q5: What are the recommended storage conditions for C.l. Acid Red 183 solutions?

To maintain the stability of your C.I. Acid Red 183 solutions and prevent precipitation during
storage, it is recommended to:

» Store in a cool, dark place to prevent degradation from light and heat.

o Use tightly sealed containers to prevent evaporation, which would increase the dye
concentration and could lead to precipitation.

e For long-term storage, refrigeration (2-8°C) is advisable. Allow the solution to return to room
temperature before use to ensure any temperature-dependent precipitate redissolves.

Troubleshooting Guide: Precipitation of C.I. Acid
Red 183

This guide provides a structured approach to troubleshooting precipitation issues with C.I. Acid
Red 183 solutions.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1219784?utm_src=pdf-body
https://www.benchchem.com/product/b1219784?utm_src=pdf-body
https://www.benchchem.com/product/b1219784?utm_src=pdf-body
https://www.benchchem.com/product/b1219784?utm_src=pdf-body
https://www.benchchem.com/product/b1219784?utm_src=pdf-body
https://www.benchchem.com/product/b1219784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Observation

Potential Cause

Recommended Action

Precipitate forms after cooling

the solution.

The concentration of the dye
exceeds its solubility at the

lower temperature.

1. Gently warm the solution
while stirring to redissolve the
precipitate. 2. For future
preparations, either use a
lower concentration of the dye
or maintain the solution at a
slightly elevated temperature
(if compatible with your
experiment). 3. Consider
preparing a more dilute stock

solution.

Precipitate forms immediately

upon adding a salt or buffer.

The high ionic strength of the
solution is causing the dye to
"salt out." or The dye is

incompatible with the specific

buffer components.

1. Try adding the salt or buffer
solution more slowly and with
vigorous stirring. 2. Prepare a
more dilute solution of the dye
before adding the salt or buffer.
3. Test the compatibility of the
dye with different buffer
systems (e.g., phosphate,
citrate, TRIS) at the desired

concentration and pH.

Precipitate forms after adding

an organic solvent.

C.l. Acid Red 183 has low
solubility in the final solvent

mixture.

1. Determine the solubility of
C.l. Acid Red 183 in the
specific organic solvent and
the final mixture. 2. Consider
using a different co-solvent in
which the dye is more soluble.
3. Adjust the ratio of the
aqueous solution to the

organic solvent.

A film or precipitate forms on
the surface of the solution

during storage.

Evaporation of the solvent has
led to an increase in the dye
concentration beyond its

solubility limit.

1. Ensure that storage
containers are tightly sealed.
2. If some evaporation has

occurred, you may try to
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redissolve the precipitate by
adding a small amount of pure
solvent (e.g., water) and gently

warming.

A chemical reaction or

The color of the solution degradation of the dye has
changes, and a precipitate is occurred, possibly due to pH
observed. changes or exposure to light or

incompatible chemicals.

1. Check the pH of the solution
and adjust if necessary. 2.
Protect the solution from light
during storage and use. 3.
Ensure all glassware is clean
and free of contaminants. 4.

Prepare a fresh solution.

Experimental Protocols

Protocol for Preparing a Stable Aqueous Stock Solution

of C.I. Acid Red 183

This protocol outlines the steps to prepare a 1% (w/v) aqueous stock solution of C.I. Acid Red

183.

Materials:

C.l. Acid Red 183 powder

o High-purity distilled or deionized water

¢ Volumetric flask

e Magnetic stirrer and stir bar

* Weighing paper/boat

e Spatula

» Hot plate (optional, for gentle warming)

Procedure:
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» Weigh the Dye: Accurately weigh 1.0 g of C.I. Acid Red 183 powder.
o Transfer to Flask: Carefully transfer the powder into a 100 mL volumetric flask.

« Initial Wetting: Add a small amount of water (e.g., 5-10 mL) to the flask to create a paste with
the dye powder. This helps to prevent clumping.

» Dissolution: Add a magnetic stir bar to the flask and place it on a magnetic stirrer. Gradually
add more water (up to about 80 mL) while continuously stirring.

o Gentle Heating (if necessary): If the dye does not dissolve completely at room temperature,
gently warm the solution on a hot plate to about 40-50°C while stirring. Do not boil.

e Cool to Room Temperature: Once the dye is fully dissolved, remove the flask from the heat
source (if used) and allow it to cool to room temperature.

» Final Volume Adjustment: Once the solution has returned to room temperature, carefully add
water to the 100 mL mark on the volumetric flask.

e Mixing and Storage: Cap the flask and invert it several times to ensure the solution is
homogeneous. Transfer the solution to a clearly labeled, tightly sealed storage bottle and
store in a cool, dark place.

Visualizing Troubleshooting Logic

The following diagram illustrates a logical workflow for troubleshooting precipitation issues with
C.l. Acid Red 183 solutions.
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Caption: Troubleshooting workflow for C.l. Acid Red 183 precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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